Cas no 1803834-54-9 (5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile)

• Product Name: 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile
• CAS No: 1803834-54-9
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• CID: 4818900
• Update Time: 2025-07-27

5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C11H7BrN2O2/c12-6-9(15)7-1-2-10-8(5-7)14-11(16-10)3-4-13/h1-2,5H,3,6H2
• InChI Key： VEZUJVBDHVJTFL-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)N=C(CC#N)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.9
• Topological Polar Surface Area: 66.9

Additional information on 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile

Introduction to 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile (CAS No. 1803834-54-9) and Its Emerging Applications in Chemical Biology

5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile, identified by the chemical formula CAS No. 1803834-54-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This heterocyclic compound features a benzo[d]oxazole core appended with a 2-bromoacetyl moiety and a cyano substituent at the 2-position, making it a valuable intermediate in the synthesis of biologically active molecules. The combination of these functional groups imparts distinct chemical handles that facilitate further derivatization, enabling its application in drug discovery, material science, and synthetic chemistry.

The benzo[d]oxazole scaffold is a prominent motif in medicinal chemistry, renowned for its presence in numerous pharmacologically relevant compounds. Its aromaticity and ability to engage in hydrogen bonding make it an ideal platform for designing molecules with specific binding affinities. The introduction of the 2-bromoacetyl group at the 5-position enhances the compound’s reactivity, particularly toward nucleophilic substitution reactions, which is crucial for constructing more complex molecular architectures. Additionally, the cyano group at the 2-position serves as a versatile handle for further functionalization, allowing chemists to introduce diverse pharmacophores or modify existing ones.

In recent years, there has been growing interest in leveraging such multifunctional intermediates like 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile to develop novel therapeutic agents. The benzo[d]oxazole ring is commonly found in drugs targeting neurological disorders, infectious diseases, and cancer due to its ability to modulate biological pathways effectively. The bromoacetyl functionality provides an opportunity to conjugate this scaffold with other bioactive molecules, thereby enhancing drug delivery or improving target specificity. This has led to its exploration in the development of antibody-drug conjugates (ADCs), peptidomimetics, and other targeted therapies.

One of the most compelling applications of 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile lies in its role as a precursor for synthesizing small-molecule inhibitors that interact with protein targets. For instance, researchers have utilized this compound to develop kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The benzo[d]oxazole moiety can mimic natural substrates or bind to allosteric sites on proteins, while the bromoacetyl group allows for covalent bond formation with cysteine residues or other nucleophiles within the target protein. Such covalent interactions often result in higher affinity and prolonged duration of action compared to non-covalent inhibitors.

Recent advancements in medicinal chemistry have highlighted the utility of 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile in designing molecules with enhanced metabolic stability and reduced off-target effects. By incorporating this intermediate into drug candidates, chemists can fine-tune physicochemical properties such as solubility, permeability, and binding affinity. Additionally, computational modeling and structure-based drug design have been employed to optimize derivatives of this compound for better pharmacokinetic profiles. These efforts have led to promising candidates entering preclinical development pipelines for conditions ranging from oncology to neurodegenerative disorders.

The synthetic versatility of 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile also extends beyond pharmaceutical applications into materials science and agrochemicals. For example, its ability to undergo cross-coupling reactions makes it suitable for constructing complex polymers or functional materials with tailored properties. Researchers have explored its use in generating metal-organic frameworks (MOFs) or organic-inorganic hybrid materials that exhibit unique electronic or optical characteristics. Furthermore, its incorporation into pesticide formulations has shown potential in developing next-generation crop protection agents with improved efficacy and environmental safety.

In conclusion, 5-(2-Bromoacetyl)benzo[d]oxazole-2-acetonitrile (CAS No. 1803834-54-9) represents a cornerstone intermediate in modern chemical biology research. Its unique structural features enable diverse applications across multiple disciplines, from drug discovery to advanced materials engineering. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in developing innovative solutions to global challenges in medicine and technology. The ongoing exploration of its derivatives promises further breakthroughs that will shape the future of chemical biology and related fields.